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Compound of Interest

Compound Name: 3-Bromo-4-methoxybenzaldehyde

Cat. No.: B045424 Get Quote

For researchers, scientists, and professionals in drug development, 3-Bromo-4-
methoxybenzaldehyde is a key aromatic compound. It serves as a versatile intermediate in

the synthesis of a wide range of organic molecules, including pharmaceuticals and other

bioactive compounds. This guide provides an in-depth overview of its chemical properties,

experimental protocols for its synthesis and analysis, and its role in various synthetic pathways.

Core Molecular Data
3-Bromo-4-methoxybenzaldehyde is a substituted benzaldehyde with a bromine atom and a

methoxy group attached to the phenyl ring. These functional groups are crucial to its reactivity

and utility in organic synthesis.
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Property Value Source

Molecular Formula C8H7BrO2 [1][2][3][4]

Molecular Weight 215.04 g/mol [1][3]

IUPAC Name
3-bromo-4-

methoxybenzaldehyde
[1][2]

CAS Number 34841-06-0 [2]

Synonyms 3-Bromo-p-anisaldehyde [1][2][3][4]

Melting Point 51-54 °C

Appearance
Off-white to pale cream

powder
[4]

Experimental Protocols
Detailed methodologies are essential for the successful application of 3-Bromo-4-
methoxybenzaldehyde in a laboratory setting. Below are protocols for its synthesis and

analysis.

Synthesis of 3-Bromo-4-methoxybenzaldehyde from p-
Anisaldehyde
A common method for the preparation of 3-Bromo-4-methoxybenzaldehyde involves the

bromination of p-anisaldehyde.

Materials:

p-Anisaldehyde

Bromine

Anhydrous Iron(III) Bromide (FeBr3) as a catalyst

Dichloromethane (CH2Cl2) as a solvent
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Sodium bisulfite solution

Sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Standard laboratory glassware

Procedure:

In a three-necked flask equipped with a dropping funnel, a condenser, and a magnetic stirrer,

dissolve p-anisaldehyde in dichloromethane.

Add a catalytic amount of anhydrous iron(III) bromide to the solution.

Cool the mixture in an ice bath.

Slowly add a solution of bromine in dichloromethane dropwise from the dropping funnel.

After the addition is complete, allow the reaction mixture to stir at room temperature until the

reaction is complete, which can be monitored by Thin Layer Chromatography (TLC).

Quench the reaction by adding a saturated sodium bisulfite solution to remove any

unreacted bromine.

Transfer the mixture to a separatory funnel and wash sequentially with a saturated sodium

bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the solvent using a rotary evaporator to yield the

crude product.

The crude product can be further purified by recrystallization or column chromatography.
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Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a powerful analytical technique to confirm the identity and purity of 3-Bromo-4-
methoxybenzaldehyde.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer.

Capillary column suitable for aromatic compounds (e.g., HP-5ms).

Procedure:

Prepare a dilute solution of the synthesized 3-Bromo-4-methoxybenzaldehyde in a suitable

solvent such as dichloromethane or ethyl acetate.

Inject a small volume of the sample into the GC injector port.

The oven temperature program should be optimized to achieve good separation of the

components. A typical program might start at a low temperature (e.g., 70°C), ramp up to a

higher temperature (e.g., 250°C), and then hold for a few minutes.

The separated components will elute from the column and enter the mass spectrometer.

The mass spectrometer will ionize the molecules and detect the fragments based on their

mass-to-charge ratio, providing a mass spectrum that can be compared to a library for

identification.

Synthetic Pathways and Logical Workflows
The utility of 3-Bromo-4-methoxybenzaldehyde is best understood by visualizing its role in

synthetic pathways.
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Starting Materials

Reaction & Workup Product & Purification
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Workflow for the synthesis of 3-Bromo-4-methoxybenzaldehyde.

This compound is a valuable starting material for more complex molecules. For instance, it can

be used in the synthesis of various heterocyclic compounds which are of interest in medicinal

chemistry.

3-Bromo-4-methoxybenzaldehyde Reaction Intermediate

Coupling Reaction
(e.g., Suzuki, Heck) Bioactive Molecule

(e.g., Heterocycle)
Cyclization
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A general reaction pathway utilizing 3-Bromo-4-methoxybenzaldehyde.
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In conclusion, 3-Bromo-4-methoxybenzaldehyde is a crucial building block in organic

synthesis. Its well-defined properties and reactivity allow for its application in the development

of novel compounds with potential therapeutic applications. The experimental protocols and

pathways described herein provide a solid foundation for its use in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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